Methyl 4-hydroxy-5-isopropyl-2-methoxybenzoate

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: methyl 4-hydroxy-2-methoxy-5-propan-2-ylbenzoate
• InChI: InChI=1S/C12H16O4/c1-7(2)8-5-9(12(14)16-4)11(15-3)6-10(8)13/h5-7,13H,1-4H3
• InChI Key: REULPACBWVAGJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1O)OC)C(=O)OC

Description

Methyl 4-hydroxy-5-isopropyl-2-methoxybenzoate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10% Palladium on carbon (80 mg) was added to a suspension of methyl 4-benzyloxy-5-isopropyl-2-methoxybenzoate (624 mg, 1.99 mmol) in methanol (16 ml) and the mixture was stirred at room temperature under a hydrogen atmosphere for 3 hours. The mixture was filtered, the catalyst was rinsed with methanol (3×5 ml) and the combined filtrates were evaporated in vacuo to afford methyl 4-hydroxy-5-isopropyl-2-methoxybenzoate (432 mg, 97%) as an off-white solid. 1H NMR (DMSO-d6) 10.18 (1H, br s), 7.52 (1H, s), 6.52 (1H, s), 3.73 (3H, s), 3.71 (3H, s), 3.11 (1H, m), 1.14 (6H, d). MS: [M+Na]+ 247.